Cas no 184682-45-9 (3-(4-Nitrophenyl)oxetane)

• Product Name: 3-(4-Nitrophenyl)oxetane
• CAS No: 184682-45-9
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 2784250
• PubChem ID: 15312243
• Update Time: 2024-01-16

3-(4-Nitrophenyl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-(4-Nitrophenyl)oxetane
• DTXSID40571289
• Oxetane, 3-(4-nitrophenyl)-
• 184682-45-9

• Inchi： 1S/C9H9NO3/c11-10(12)9-3-1-7(2-4-9)8-5-13-6-8/h1-4,8H,5-6H2
• InChI Key： HMDOTMHQDAXKKO-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC(=CC=2)[N+](=O)[O-])C1

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų